Cas no 213478-57-0 (Cyclobutanecarboxylicacid, 2,2-diethoxy-, ethyl ester)

Cyclobutanecarboxylicacid, 2,2-diethoxy-, ethyl ester structure
213478-57-0 structure
Product Name:Cyclobutanecarboxylicacid, 2,2-diethoxy-, ethyl ester
CAS No:213478-57-0
MF:C11H20O4
MW:216.274104118347
CID:242695
PubChem ID:45094438
Update Time:2025-04-19

Cyclobutanecarboxylicacid, 2,2-diethoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylicacid, 2,2-diethoxy-, ethyl ester
    • Cyclobutanecarboxylic acid, 2,2-diethoxy-, ethyl ester (9CI)
    • Ethyl 2,2-diethoxycyclobutanecarboxylate
    • SY347124
    • MFCD30064930
    • 213478-57-0
    • DTXSID901274144
    • Inchi: 1S/C11H20O4/c1-4-13-10(12)9-7-8-11(9,14-5-2)15-6-3/h9H,4-8H2,1-3H3
    • InChI Key: ATVPTIUILKDJEY-UHFFFAOYSA-N
    • SMILES: O(CC)C1(CCC1C(=O)OCC)OCC

Computed Properties

  • Exact Mass: 216.136
  • Monoisotopic Mass: 216.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2
  • XLogP3: 1.4
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